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Compound of Interest

Compound Name: GS 283

Cat. No.: B607735

Essential Safety and Handling Guide for GS 283

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of GS
283. Based on its molecular formula (C17H17NO3) and known biological activity as a Ca(2+)
antagonist, GS 283 is identified as Morphinone (CAS 467-02-7). This potent compound
necessitates strict adherence to safety protocols to minimize exposure and ensure a safe
laboratory environment.

Hazard Identification and Classification

GS 283 (Morphinone) is classified with the following hazards according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS):
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed[1]
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[1]
) o H317: May cause an allergic

Skin Sensitization 1 ] )

skin reaction[1]

H334: May cause allergy or
Respiratory Sensitization 1 asthma symptoms or breathing

difficulties if inhaled[1]

Signal Word: Danger|[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling GS 283. The following table

summarizes the required PPE:

Body Part Required PPE Specifications
Safety glasses with side Must be worn at all times in the
Eyes/Face shields or goggles, and a face laboratory where GS 283 is
shield. handled.
] ] Gloves must be inspected prior
) Chemical-resistant gloves
Skin o to use and changed frequently,
(Nitrile rubber recommended). ] i
especially after direct contact.
A buttoned lab coat should be
Body Laboratory coat. worn to protect from skin

exposure.

Respiratory

A NIOSH-approved respirator.

Required when handling the
powder form outside of a
certified chemical fume hood
or in case of aerosol

generation.
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Safe Handling and Operational Plan

Engineering Controls:

o All work with solid GS 283 or concentrated solutions must be conducted in a certified
chemical fume hood to minimize inhalation exposure.

o Ensure a safety shower and eyewash station are readily accessible in the immediate work
area.

Procedural Guidance:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area within the chemical fume hood by lining it with absorbent, disposable bench paper.

» Weighing: If weighing the solid compound, do so within the fume hood. Use a dedicated,
clean spatula and weighing vessel.

e Solution Preparation: When preparing solutions, add the solid GS 283 to the solvent slowly
to avoid splashing.

e Personal Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat,
drink, or smoke in the laboratory.

Emergency Procedures

Spill Response:

In the event of a spill, follow the established protocol immediately.
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Evacuate Immediate Area

'

Alert Supervisor and
Safety Officer

'

Don Appropriate PPE
(Respirator, Gloves, etc.)

'

Contain Spill with
Inert Absorbent Material

'

Carefully Collect Contaminated
Material into a Sealed Container

'

Decontaminate Spill Area

'

Dispose of Waste as
Hazardous Material

Spill Protocol Complete

Click to download full resolution via product page

Workflow for handling a chemical spill of GS 283.
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First Aid Measures:

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and water for
at least 15 minutes. Seek medical attention if

irritation or an allergic reaction develops.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan

All waste containing GS 283, including contaminated PPE, absorbent materials, and empty

containers, must be treated as hazardous waste.

o Waste Collection: Collect all GS 283 waste in clearly labeled, sealed containers.

» Disposal Route: Dispose of the hazardous waste through your institution's designated

hazardous waste management program. Follow all local, state, and federal regulations for
the disposal of controlled and toxic substances. As an opioid-related compound, GS 283

may be subject to specific disposal regulations for controlled substances.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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